1-methyl-4-[(5-nitro-1H-pyrazol-1-yl)methyl]-1H-pyrazole

• IUPAC Name: 1-[(1-methylpyrazol-4-yl)methyl]-5-nitropyrazole
• InChI: InChI=1S/C8H9N5O2/c1-11-5-7(4-10-11)6-12-8(13(14)15)2-3-9-12/h2-5H,6H2,1H3
• InChI Key: AHUMMOUDSUODKY-UHFFFAOYSA-N
• Canonical SMILES: CN1C=C(C=N1)CN2C(=CC=N2)[N+](=O)[O-]
• Molecular Formula: C8H9N5O2
• Molecular Weight: 207.19 g/mol

Description

Pyrazoles and imidazoles are both five-membered heterocyclic compounds. Pyrazoles contain two nitrogen atoms and three carbon atoms in the ring. Imidazoles also have a five-membered ring, but with three carbon atoms and two nitrogen atoms. These compounds are known for their broad range of chemical and biological properties and are important synthons in the development of new drugs.

Synthesis Analysis

Pyrazoles are synthesized by the reaction of α,β-unsaturated aldehydes with hydrazine and subsequent dehydrogenation. Substituted pyrazoles are prepared by condensation of 1,3-diketones with hydrazine. Imidazoles can be synthesized by the reaction of glyoxal and ammonia.

Molecular Structure Analysis

The molecular structure of these compounds can be analyzed using various spectroscopic techniques. For example, 1H and 13C NMR spectroscopy can be used to determine the chemical shifts of the hydrogen and carbon atoms in the molecule.

Chemical Reactions Analysis

Pyrazoles and imidazoles can undergo various chemical reactions. For example, pyrazoles can react with potassium borohydride to form a class of ligands known as scorpionates. Imidazoles show both acidic and basic properties due to the presence of a positive charge on either of the two nitrogen atoms.

Physical And Chemical Properties Analysis

The physical and chemical properties of these compounds can be determined using various techniques. For example, the melting point, boiling point, and basicity can be measured experimentally. The thermal stability and density can also be evaluated.

Mechanism of Action

The mechanism of action of these compounds can vary depending on their structure and the target molecule. For example, some drugs containing a pyrazole ring, such as celecoxib, act by inhibiting the enzyme cyclooxygenase-2, thereby reducing inflammation.

Safety and Hazards

These compounds can be hazardous. For example, they can cause skin corrosion or irritation, serious eye damage, and specific target organ toxicity.

Future Directions

Given the wide range of biological activities of these compounds, there is a great interest in developing new drugs based on these structures. Future research may focus on synthesizing new derivatives and evaluating their biological activities.